Cas no 327060-90-2 (N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide)

• Product Name: N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide
• CAS No: 327060-90-2
• MF: C₁₉H₂₄N₂O₆S₂
• MW: 440.533662796021
• CID: 6265204
• PubChem ID: 1950304
• Update Time: 2025-06-10

N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide Chemical and Physical Properties

Names and Identifiers

• N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide
• HMS1590E07
• SMR000518440
• MLS001203454
• 9H-Fluorene-2,7-disulfonic acid bis-[(2-methoxy-ethyl)-amide]
• 327060-90-2
• HMS2840M06
• AKOS000581081
• 2-N,7-N-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide
• N,N'-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide
• CHEMBL1713946
• F1345-0589

• Inchi： 1S/C19H24N2O6S2/c1-26-9-7-20-28(22,23)16-3-5-18-14(12-16)11-15-13-17(4-6-19(15)18)29(24,25)21-8-10-27-2/h3-6,12-13,20-21H,7-11H2,1-2H3
• InChI Key： FRDGQPFYOPJBEN-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C3C=CC(=CC=3CC=2C=1)S(NCCOC)(=O)=O)(NCCOC)(=O)=O

Computed Properties

• Exact Mass: 440.10757884g/mol
• Monoisotopic Mass: 440.10757884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 128Ų

Additional information on N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide

N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide (CAS No. 327060-90-2): A Comprehensive Overview

N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide (CAS No. 327060-90-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure and functional groups, has shown promising applications in various areas, including drug delivery systems and advanced materials. This article aims to provide a detailed overview of the compound, highlighting its chemical properties, synthesis methods, biological activities, and potential applications.

Chemical Structure and Properties

The molecular formula of N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide is C₁₈H₂₄N₂O₄S₂, with a molecular weight of approximately 384.55 g/mol. The compound features a fluorene core, which is a tricyclic aromatic hydrocarbon, and two sulfonamide groups attached to the 2 and 7 positions. Additionally, the presence of methoxyethyl groups on the nitrogen atoms adds polarity and solubility to the molecule. These structural features contribute to the compound's stability and reactivity in various chemical environments.

The physical properties of N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide include a melting point of around 185-187°C and a solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's high solubility in these solvents makes it suitable for use in solution-based processes and formulations.

Synthesis Methods

The synthesis of N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide typically involves several steps. One common approach is to start with 9H-fluorene-2,7-diol, which is then converted to the corresponding disulfonic acid through sulfonation reactions. The disulfonic acid is subsequently transformed into the disulfonamide by reacting it with 2-methoxyethylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For example, microwave-assisted synthesis has been explored to reduce reaction times and improve yield. Additionally, green chemistry principles have been applied to minimize waste generation and enhance sustainability in the production process.

Biological Activities

N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide has been studied for its potential biological activities, particularly in the context of drug delivery and therapeutic applications. One notable area of research is its ability to act as a carrier molecule for targeted drug delivery systems. The compound's amphiphilic nature allows it to form stable micelles or nanoparticles that can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability.

In vitro studies have shown that N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide-based nanoparticles can effectively deliver anticancer drugs such as doxorubicin to cancer cells while minimizing toxicity to healthy cells. This selective targeting is attributed to the compound's ability to recognize specific receptors on cancer cell surfaces.

Beyond drug delivery, N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide has also been investigated for its potential as an antimicrobial agent. Preliminary studies suggest that it exhibits activity against a range of bacteria and fungi, making it a promising candidate for developing new antimicrobial formulations.

Potential Applications

The unique properties of N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide make it suitable for a variety of applications beyond medicinal chemistry. In materials science, the compound has been explored for use in organic electronics due to its excellent charge transport properties. Specifically, it has shown promise as an active layer material in organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

In addition to electronic applications, N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide has potential uses in sensing technologies. Its fluorescence properties can be exploited for developing sensitive and selective sensors for detecting various analytes, including metal ions and small molecules. These sensors have applications in environmental monitoring, food safety testing, and medical diagnostics.

Conclusion

N2,N7-bis(2-methoxyethyl)-9H-fluorene-2,7-disulfonamide (CAS No. 327060-90-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure confers valuable properties such as high solubility, stability, and reactivity. Ongoing research continues to uncover new uses for this compound, from targeted drug delivery systems to advanced electronic materials and sensing technologies. As our understanding of its properties deepens, it is likely that even more innovative applications will emerge in the future.